2-(2,5-Dichlorophenyl)propanenitrile
Description
2-(2,5-Dichlorophenyl)propanenitrile is an organochlorine compound featuring a nitrile (-CN) group attached to a propanenitrile backbone and a 2,5-dichlorophenyl substituent. This structure confers unique physicochemical properties, such as high polarity due to the nitrile group and enhanced stability from the electron-withdrawing chlorine atoms.
Properties
Molecular Formula |
C9H7Cl2N |
|---|---|
Molecular Weight |
200.06 g/mol |
IUPAC Name |
2-(2,5-dichlorophenyl)propanenitrile |
InChI |
InChI=1S/C9H7Cl2N/c1-6(5-12)8-4-7(10)2-3-9(8)11/h2-4,6H,1H3 |
InChI Key |
NAZRYMVTLOUEMS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C#N)C1=C(C=CC(=C1)Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Functional Group Variations
2-(3,4-Dichlorophenyl)acetamide Derivatives
The patent application () describes N-(6-trifluoromethylbenzothiazole-2-yl)-2-(3,4-dichlorophenyl)acetamide , which shares the dichlorophenyl motif but differs in the functional group (acetamide vs. nitrile) and core structure. Acetamide derivatives typically exhibit lower reactivity compared to nitriles due to reduced electrophilicity, making them more suitable for applications requiring hydrolytic stability. In contrast, the nitrile group in 2-(2,5-dichlorophenyl)propanenitrile may enhance its utility in nucleophilic addition reactions .
2'-Cyano-3-(2,5-dimethylphenyl)propiophenone
The safety data sheet () lists 2'-CYANO-3-(2,5-DIMETHYLPHENYL)PROPIOPHENONE, which combines a nitrile group with a ketone and dimethylphenyl substituents. However, chlorine atoms in the latter may increase molecular weight and lipophilicity, influencing bioavailability .
Substituent Effects: Chlorine vs. Methyl/Methoxy Groups
Chlorinated Derivatives
The dichlorophenyl group in 2-(2,5-dichlorophenyl)propanenitrile introduces steric bulk and electron-withdrawing effects, which can alter reactivity and binding affinity in biological systems. Comparatively, the nitrile group in the target compound may enhance interactions with enzymes or receptors through dipole-dipole interactions .
Methyl-Substituted Analogs
The Kanto Reagents catalog () includes 2-Phenyl-2-propanol and 3-Phenylpropene, which lack nitrile and chlorine substituents. These compounds exhibit lower boiling points (e.g., 202°C for 2-Phenyl-2-propanol) compared to chlorinated nitriles, which likely have higher boiling points due to increased molecular weight and polarity. The absence of chlorine atoms also reduces toxicity but may limit applications requiring oxidative stability .
Physicochemical Properties (Inferred)
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